Cas no 1021264-93-6 (N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide)

• Product Name: N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide
• CAS No: 1021264-93-6
• MF: C₁₈H₁₃F₃N₂O₃
• MW: 362.302634954453
• CID: 5791780
• PubChem ID: 27557550
• Update Time: 2025-06-12

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(2-fluorophenoxy)acetamide
• F2493-1362
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-2-(2-fluorophenoxy)acetamide
• 1021264-93-6
• AKOS024651946

• Inchi： 1S/C18H13F3N2O3/c19-11-5-6-13(15(21)7-11)17-8-12(23-26-17)9-22-18(24)10-25-16-4-2-1-3-14(16)20/h1-8H,9-10H2,(H,22,24)
• InChI Key： HHOHQUDWWVGRGB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC(CNC(COC2C=CC=CC=2F)=O)=NO1)F

Computed Properties

• Exact Mass: 362.08782677g/mol
• Monoisotopic Mass: 362.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide

Comprehensive Overview of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS No. 1021264-93-6)

The compound N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide, with the CAS number 1021264-93-6, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and fluorophenoxy moieties, make it a promising candidate for applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and sustainable agriculture, where target-specific molecules are prioritized. The compound's CAS No. 1021264-93-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide involves multi-step organic reactions, often leveraging cross-coupling methodologies and amide bond formation. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness or agrochemical efficacy. These properties are frequently discussed in forums and publications focused on structure-activity relationships (SAR).

From a commercial perspective, CAS 1021264-93-6 is often sourced by contract research organizations (CROs) and pharmaceutical developers exploring novel small-molecule therapeutics. Its potential applications in kinase inhibition or enzyme modulation are areas of active investigation. Additionally, the compound's patent landscape is a topic of interest, as innovators seek to protect its proprietary uses.

Environmental and regulatory considerations also play a role in the discourse around N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide. Its ecotoxicological profile and biodegradability are scrutinized to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis and reduced environmental impact.

In summary, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS 1021264-93-6) represents a fascinating intersection of chemical innovation and applied science. Its versatility and potential across multiple domains make it a subject of enduring relevance in both academic and industrial settings.